Cas no 22172-17-4 (Methylswertianin)
Methylswertianin structure
Product Name:Methylswertianin
CAS No:22172-17-4
MF:C15H12O6
MW:288.252184867859
CID:268037
PubChem ID:5281653
Update Time:2025-04-19
Methylswertianin Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Dihydroxy-2,6-dimethoxy-9H-xanthen-9-one
- 9H-Xanthen-9-one,1,8-dihydroxy-2,6-dimethoxy-
- 1,8-dihydroxy-2,6-dimethoxyxanthen-9-one
- 1,8-dihydroxy-2,6-dimethoxyxanthone
- 1,8-dihydroxy-3,7-dimethoxyxanthone
- 2-O-Methylswertianin
- 7-O-methyl swertianin
- Methylswertianin
- metylswertianin
- Swertiaperennin
- swertsiaperennin
- Xanthen-9-one,1,8-dihydroxy-2,6-dimethoxy
- 1,8-Dihydroxy-3,7-dimethoxyxanthen-9-one
- Svercyaperenin
- Swertiaperenine
- Xanthen-9-one, 1,8-dihydroxy-2,6-dimethoxy-
- 9H-Xanthen-9-one, 1,8-dihydroxy-2,6-dimethoxy-
- BDBM174836
- 7996AH
- API0024877
- AK128299
- AX82
- Swertiaperrenin
- XAA17217
- 1,8-dihydroxy-2,6-dimethoxy-xanthen-9-one
- U
- AC-34321
- US9114126, 2027BA2
- HY-N1995
- Q-100281
- CHEBI:1228
- Q27105429
- 5-18-05-00186 (Beilstein Handbook Reference)
- CS-0018316
- SCHEMBL18240046
- 1, 8-dihydroxy-2, 6-dimethoxyxanthen-9-one
- BRN 1351740
- CHEMBL3704820
- 22172-17-4
- AKOS016013391
- DTXSID50176709
- FT-0698038
- DA-75503
-
- MDL： MFCD01741509
- Inchi： 1S/C15H12O6/c1-19-7-5-8(16)12-11(6-7)21-9-3-4-10(20-2)14(17)13(9)15(12)18/h3-6,16-17H,1-2H3
- InChI Key： PUECEVJMPDNNHT-UHFFFAOYSA-N
- SMILES： O1C2C=CC(=C(C=2C(C2C(=CC(=CC1=2)OC)O)=O)O)OC
- BRN： 1351740
Computed Properties
- Exact Mass: 288.06300
- Monoisotopic Mass: 288.06338810 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 288.25
- XLogP3: 2.7
- Topological Polar Surface Area: 85.2
Experimental Properties
- Color/Form: Powder
- Density: 1.452
- Melting Point: 191-192 ºC
- Boiling Point: 546.3°Cat760mmHg
- Flash Point: 210.6°C
- Refractive Index: 1.652
- PSA: 89.13000
- LogP: 2.37460
Methylswertianin Security Information
- Signal Word：Warning
- Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Methylswertianin Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methylswertianin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N1995-1mg |
Methylswertianin |
22172-17-4 | 1mg |
￥1900 | 2022-08-31 | ||
| MedChemExpress | HY-N1995-5mg |
Methylswertianin |
22172-17-4 | 5mg |
￥5710 | 2022-08-31 | ||
| DC Chemicals | DCJ-053-20 mg |
Methylswertianin |
22172-17-4 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1045-1 mg |
Swertiaperennin |
22172-17-4 | 1mg |
￥1473.00 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP0943-10mg |
Methylswertianin |
22172-17-4 | 98% | 10mg |
$296 | 2021-12-27 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0943-5mg |
Methylswertianin |
22172-17-4 | 98% | 5mg |
$165 | 2021-12-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M84590-10mg |
Methylswertianin |
22172-17-4 | 10mg |
¥3252.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M84591-10mg |
Methylswertianin |
22172-17-4 | 10mg |
¥2280.0 | 2021-09-08 | ||
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP2878-20mg |
Methylswertianin |
22172-17-4 | ≥98% | 20mg |
￥3600元 | 2023-09-15 | |
| Chemenu | CM276306-10mg |
Methylswertianin |
22172-17-4 | 95% | 10mg |
$*** | 2023-03-29 |
Methylswertianin Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
22172-17-4 (Methylswertianin) Related Products
- 87339-74-0(9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy-)
- 89783-71-1(3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one)
- 6747-02-0(1-hydroxy-2,3-dimethoxy-xanthen-9-one)
- 91679-29-7(9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy-)
- 94936-03-5(5,6-Dihydroxy-1,3-dimethoxy-9H-xanthen-9-one)
- 20362-27-0(1,2-Dimethoxy-3-hydroxyxanthon)
- 22804-61-1(Tetra-Me ether-1,3,4,8-Tetrahydroxyxanthone)
- 55386-58-8(1,3,7-trihydroxy-5,6-dimethoxyxanthone)
- 1238102-57-2(1,2-dimethoxy-3,7,8-trihydroxyxanthone)
- 87339-76-2(1,7-dihydroxy-4-methoxy-9H-xanthen-9-one)
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